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Compound of Interest

Compound Name: Cefalonium hydrate

Cat. No.: B12057631 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the bacteriological cure rates of Cefalonium against other antibiotics in

the treatment of bovine mastitis, supported by experimental data.

Cefalonium, a first-generation cephalosporin antibiotic, is widely utilized in veterinary medicine,

particularly in intramammary preparations for the treatment and prevention of mastitis in dairy

cattle, especially during the dry period. Its efficacy, however, is best understood in comparison

to other available antibiotic therapies. This guide synthesizes findings from comparative studies

to offer a data-driven overview of Cefalonium's performance.

Quantitative Data Summary
The following table summarizes the bacteriological cure rates of Cefalonium in comparison to

other antibiotics as reported in various field trials.
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Pathogen(s)
Cefalonium
Cure Rate

Comparator
Antibiotic(s)

Comparator
Cure Rate

Study Context

Corynebacterium

bovis &

Staphylococcus

epidermidis

(combined)

80.3% Cloxacillin 70.7%

Dry cow therapy

in Australian

dairy cows[1][2]

Staphylococcus

aureus

No significant

difference
Cloxacillin Not specified

Dry cow therapy

in Australian

dairy cows[1][2]

Streptococcus

agalactiae

No significant

difference
Cloxacillin Not specified

Dry cow therapy

in Australian

dairy cows[1]

Streptococcus

uberis

No significant

difference
Cloxacillin Not specified

Dry cow therapy

in Australian

dairy cows[1]

Subclinical

Mastitis (various

pathogens)

48%

Ceftiofur

hydrochloride

(500 mg)

88%
Dry period in

buffaloes[3]

Staphylococcus

aureus

Not individually

specified

Benzathine

cloxacillin (500

mg),

Nafcillin/Penicillin

/Dihydrostreptom

ycin

Mean cure rate

of 81.4% across

all treatments

Dry period in

Israeli dairy

herds[4]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of scientific findings.

Below are the experimental protocols for the key comparative studies cited.

Cefalonium vs. Cloxacillin for Dry Cow Therapy
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This study aimed to compare the therapeutic efficacy of intramammary infusions of Cefalonium

and cloxacillin for dry cow therapy in Australian dairy herds.[1]

Animal Selection: Cows with high somatic cell counts from eight commercial dairy farms

were selected. Milk samples from infected quarters were collected for bacteriological culture

to identify the causative pathogens.

Randomization: Selected cows were randomly assigned to one of two treatment groups.

Treatment Administration:

Group 1: Received an intramammary infusion of a Cefalonium-based dry cow product at

drying off.

Group 2: Received an intramammary infusion of a cloxacillin-based dry cow product at

drying off.

Outcome Assessment:

Bacteriological Cure: Milk samples were collected from the previously infected quarters

immediately after calving and were cultured for the presence of pathogens. A

bacteriological cure was defined as the absence of the pre-treatment pathogen in the post-

calving sample.

Somatic Cell Count (SCC): SCC from the first two herd tests post-calving were analyzed.

Clinical Mastitis: The incidence of clinical mastitis within the first 7 days after calving was

recorded.

Cefalonium vs. Ceftiofur Hydrochloride in Buffaloes
This research was designed to evaluate and compare the efficacy of intramammary Ceftiofur

hydrochloride and Cefalonium during the dry period in buffaloes with subclinical mastitis.[3]

Animal Selection: Buffaloes diagnosed with subclinical mastitis were randomly divided into

three groups (two treatment and one control).

Treatment Administration:
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Group T1 (Control): Untreated.

Group T2: Treated with a 500 mg intramammary infusion of Ceftiofur hydrochloride.

Group T3: Treated with a 250 mg intramammary infusion of Cefalonium.

Outcome Assessment:

Bacteriological Cure Rate: The efficacy of the treatments was evaluated based on the

bacteriological cure rates observed at day 28 post-treatment.

Odd Ratios (OR): ORs were calculated to compare the treatment outcomes.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized experimental workflow for comparing the

bacteriological cure rates of intramammary antibiotics for mastitis treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cefalonium-and-other-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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